Cas no 1226432-79-6 (N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide)

• Product Name: N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide
• CAS No: 1226432-79-6
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 6030782
• PubChem ID: 49677226
• Update Time: 2025-06-11

N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide
• N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-phenyloxane-4-carboxamide
• 2H-Pyran-4-carboxamide, tetrahydro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-4-phenyl-
• AKOS024526841
• N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• 1226432-79-6
• SR-01000926030
• VU0527491-1
• F5882-5051
• SR-01000926030-1

• Inchi： 1S/C21H21N3O3/c1-15-22-19(27-24-15)16-7-9-18(10-8-16)23-20(25)21(11-13-26-14-12-21)17-5-3-2-4-6-17/h2-10H,11-14H2,1H3,(H,23,25)
• InChI Key： DCUOEMIXJJCKKK-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=CC=C2)(C(NC2=CC=C(C3ON=C(C)N=3)C=C2)=O)C1

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• pka: 13.68±0.70(Predicted)

Additional information on N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide

Comprehensive Analysis of N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide (CAS No. 1226432-79-6)

In the realm of pharmaceutical and agrochemical research, N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide (CAS No. 1226432-79-6) has emerged as a compound of significant interest. This molecule, characterized by its unique oxadiazole and oxane moieties, is being extensively studied for its potential applications in drug discovery and material science. The compound's structural complexity and functional diversity make it a promising candidate for targeting various biological pathways, particularly in the development of novel therapeutics.

The 3-methyl-1,2,4-oxadiazol-5-yl group in this compound is a key feature that contributes to its bioactivity. Oxadiazoles are known for their role in enhancing molecular stability and binding affinity, making them a popular choice in medicinal chemistry. Coupled with the 4-phenyloxane-4-carboxamide moiety, this compound exhibits a balanced lipophilicity and solubility profile, which is crucial for optimizing pharmacokinetic properties. Researchers are particularly intrigued by its potential as a modulator of enzyme activity or receptor interactions, which could pave the way for innovative treatments in areas such as inflammation and metabolic disorders.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide. Searches for terms such as "oxadiazole derivatives in drug design" and "oxane-based bioactive molecules" have surged, reflecting the demand for structurally diverse scaffolds in modern pharmacology. This compound's versatility aligns with the industry's shift toward multitarget therapies, where molecules with multiple functional groups can address complex disease mechanisms more effectively.

From a synthetic perspective, the preparation of CAS No. 1226432-79-6 involves sophisticated organic transformations, including cyclization and amidation reactions. The 1,2,4-oxadiazole ring is typically constructed via condensation reactions between amidoximes and carboxylic acid derivatives, while the oxane core is assembled through cyclization strategies. These synthetic routes are often optimized for yield and purity, given the compound's potential applications in high-throughput screening and lead optimization campaigns.

In addition to its pharmaceutical potential, N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide has garnered attention in materials science. Its aromatic and heterocyclic components contribute to unique electronic properties, making it a candidate for organic semiconductors or light-emitting materials. This dual applicability in life sciences and material engineering underscores the compound's interdisciplinary significance.

As the scientific community continues to explore CAS No. 1226432-79-6, questions about its structure-activity relationships (SAR) and toxicological profile remain areas of active investigation. Researchers are also examining its compatibility with green chemistry principles, aiming to reduce synthetic waste and improve sustainability. These efforts align with broader industry goals of developing eco-friendly and efficient chemical processes.

In summary, N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-4-phenyloxane-4-carboxamide represents a compelling case study in the convergence of medicinal chemistry and materials science. Its structural features, combined with its potential applications, position it as a valuable asset in the quest for innovative solutions to global health and technological challenges. Future research will likely focus on unlocking its full potential through targeted modifications and advanced characterization techniques.